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Compound of Interest

Compound Name: 1,1,2,2-Tetrabromoethane

Cat. No.: B165195

An In-depth Technical Guide to 1,1,2,2-Tetrabromoethane (CAS 79-27-6)
For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive technical overview of 1,1,2,2-Tetrabromoethane
(TBE), a dense halogenated hydrocarbon. It covers its chemical and physical properties,
synthesis, applications, and detailed toxicological profile, including metabolic pathways and
analytical methodologies.

Chemical Identification and Properties

1,1,2,2-Tetrabromoethane, also known as acetylene tetrabromide, is a colorless to pale-yellow

liquid with a pungent, camphor-like odor.[1][2] It is non-combustible but decomposes upon
heating to release toxic fumes.[1]

Identifiers and Chemical Structure
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Identifier Value

CAS Number 79-27-6[1]

IUPAC Name 1,1,2,2-Tetrabromoethane[1]

Synonyms Acetylene tetrabromide, Muthmann's liquid,

sym-Tetrabromoethane, TBE[1][3]

Molecular Formula C2H2Bra[1]

Molecular Weight 345.65 g/mol [1]

SMILES C(C(BnBr)(BnBr[1]

InChl Key QXSZNDIIPUOQMB-UHFFFAOYSA-N[1]

hvsical and Chemical :

Property Value

Appearance Colorless to pale-yellow, heavy liquid[1][3]
Odor Pungent, similar to camphor or iodoform[1]
Melting Point -1to 1 °C[4]

Boiling Point 243.5 °C (at 1 atm)[3][5]; 119 °C (at 20 hPa)[4]
Density 2.967 g/cm3 at 25 °C[2]

Vapor Pressure

1 kPa at 32.4 °C[6]

Water Solubility

0.065% at 30 °C (Slightly soluble)[3]

Solubility in Organic Solvents

Miscible with ethanol, ether, chloroform, aniline,
and acetic acid[1][3]

LogP (Octanol/Water Partition Coefficient)

2.39 - 2.8[1][6]

Refractive Index (n20/D)

1.637[2]

Synthesis and Manufacturing Process
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1,1,2,2-Tetrabromoethane is primarily synthesized through the direct addition reaction of
acetylene gas with bromine.[3] The reaction is typically performed at temperatures below 60°C
to prevent substitution and other side reactions.[3]

Experimental Protocol: Laboratory Scale Synthesis

This protocol outlines the synthesis of 1,1,2,2-tetrabromoethane from acetylene and bromine.
Materials:

» Glass-lined reactor or a suitable three-necked flask

e Gas inlet tube

o Stirrer

e Thermometer

o Condenser

e Dropping funnel

e Separatory funnel

e Bromine (Brz)

o Acetylene (CzHz) gas source

e Dilute sodium carbonate (Na=COs) or other dilute alkali solution
« Distilled water

Procedure:

e Reactor Setup: Assemble the glass-lined reactor with a stirrer, thermometer, gas inlet tube,
and condenser. Ensure the setup is in a well-ventilated fume hood.

e Charging Bromine: Carefully add a measured quantity of bromine to the reactor. A small
amount of water can be added to form a layer on top of the bromine, minimizing its
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volatilization.[3]

Acetylene Addition: Slowly bubble acetylene gas through the bromine solution via the gas
inlet tube.[3] Maintain a slight positive pressure (0.02—-0.05 MPa).[3]

Temperature Control: Maintain the reaction temperature between 50-60°C.[3] The reaction is
exothermic, so cooling may be necessary. The reaction typically proceeds for 5-7 hours.[3]

Monitoring: The deep red-brown color of the bromine will gradually fade to a light yellow,
indicating the consumption of bromine.[3][7]

Work-up:
o Once the reaction is complete, transfer the reaction mixture to a separatory funnel.

o Wash the solution with a dilute alkali solution (e.g., sodium carbonate) to neutralize any
hydrobromic acid formed.[3]

o Allow the layers to separate. The dense, organic layer of 1,1,2,2-tetrabromoethane will
be at the bottom.[3]

o Collect the lower organic phase and wash it with water until it is neutral.[3]

Purification: The resulting 1,1,2,2-tetrabromoethane can be further purified by distillation
under reduced pressure if required.
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Synthesis Workflow of 1,1,2,2-Tetrabromoethane

Reactants

Acetylene Gas (Cz2H?2) Bromine (Br2)

Reacvion & Purification

Addition Reaction
(50-60°C, <0.05 MPa)

eutralize HBr

Alkali Wash
(e.g., Naz2CO:s)

:

Phase Separation

ollect organic layer

Water Wash

Crude 1,1,2,2-Tetrabromoethane
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Metabolic Pathway of 1,1,2,2-Tetrabromoethane in Rats

1,1,2,2-Tetrabromoethane

Metabolic Processe
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N
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urther Metabolism

Glyoxylic Acid
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Workflow for NIOSH Method 2003
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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